Cas no 2413874-47-0 (tert-butyl N-2-(3-fluoro-5-hydroxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-(3-fluoro-5-hydroxyphenyl)ethylcarbamate
• CAS No: 2413874-47-0
• MF: C₁₃H₁₈FNO₃
• MW: 255.28532743454
• CID: 5674982
• PubChem ID: 165769887
• Update Time: 2025-05-20

tert-butyl N-2-(3-fluoro-5-hydroxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(3-fluoro-5-hydroxyphenyl)ethyl]carbamate
• 2413874-47-0
• EN300-26665126
• tert-butyl N-2-(3-fluoro-5-hydroxyphenyl)ethylcarbamate

• Inchi： 1S/C13H18FNO3/c1-13(2,3)18-12(17)15-5-4-9-6-10(14)8-11(16)7-9/h6-8,16H,4-5H2,1-3H3,(H,15,17)
• InChI Key： MILIQUZSMTUINO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CCNC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 255.12707160g/mol
• Monoisotopic Mass: 255.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-2-(3-fluoro-5-hydroxyphenyl)ethylcarbamate

Introduction to tert-butyl N-2-(3-fluoro-5-hydroxyphenyl)ethylcarbamate (CAS No. 2413874-47-0) in Modern Chemical and Pharmaceutical Research

The compound tert-butyl N-2-(3-fluoro-5-hydroxyphenyl)ethylcarbamate (CAS No. 2413874-47-0) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel bioactive molecules. Its unique structural features, combining a fluoro-substituted phenyl ring with a hydroxyethylcarbamate moiety, make it a promising candidate for further exploration in drug discovery and therapeutic applications.

Recent studies have highlighted the importance of fluoroaromatic compounds in medicinal chemistry due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The presence of a fluoro group at the 3-position of the phenyl ring in this compound enhances its potential as an intermediate in the synthesis of more complex pharmacophores. This modification is particularly valuable in improving the lipophilicity and metabolic resistance of drug candidates, which are critical factors in their clinical efficacy.

The hydroxyethylcarbamate group in the molecule introduces a polar functional moiety that can enhance solubility and bioavailability. This feature is especially relevant in the development of oral formulations, where solubility plays a crucial role in drug absorption and distribution. Additionally, the tert-butyl carbamoyl protecting group provides stability during synthetic transformations while allowing for selective deprotection at later stages, making it an ideal scaffold for iterative drug design processes.

Current research in pharmaceutical chemistry increasingly focuses on leveraging structural diversity to identify novel therapeutic agents. The combination of a fluoro-substituted phenyl ring and an hydroxyethylcarbamate moiety has been explored in various contexts, including antimicrobial, anti-inflammatory, and anticancer applications. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in disease pathogenesis, such as kinases or proteases.

The synthesis of tert-butyl N-2-(3-fluoro-5-hydroxyphenyl)ethylcarbamate involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include fluorination reactions to introduce the fluoro group, followed by nucleophilic substitution to install the hydroxyethylcarbamate moiety. The use of advanced catalytic systems has enabled more efficient and sustainable synthetic routes, aligning with green chemistry principles.

In vitro studies have begun to elucidate the biological profile of this compound. Initial assays indicate potential interactions with biological targets relevant to neurological disorders, where modulation of neurotransmitter release or receptor activity could lead to therapeutic benefits. Furthermore, its structural framework suggests compatibility with existing drug candidates, facilitating structure-based drug design approaches.

The role of computational chemistry has been instrumental in predicting the pharmacokinetic properties of tert-butyl N-2-(3-fluoro-5-hydroxyphenyl)ethylcarbamate. Molecular docking simulations have identified potential binding pockets on target proteins, providing insights into its mechanism of action. These findings are supported by experimental validations using X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

Future directions for research on this compound include exploring its derivatives through combinatorial chemistry and high-throughput screening (HTS) platforms. By systematically modifying key functional groups—such as the fluoro-substituted phenyl ring or the hydroxyethylcarbamate moiety—researchers can optimize its biological activity and pharmacological profile. This approach is expected to yield novel analogs with enhanced efficacy and reduced side effects.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of promising candidates like tert-butyl N-2-(3-fluoro-5-hydroxyphenyl)ethylcarbamate. Machine learning models trained on large datasets have predicted its potential therapeutic applications with high accuracy, guiding experimental efforts toward high-value targets.

In conclusion, tert-butyl N-2-(3-fluoro-5-hydroxyphenyl)ethylcarbamate (CAS No. 2413874-47-0) exemplifies how innovative molecular design can lead to breakthroughs in pharmaceutical research. Its unique structural attributes position it as a versatile scaffold for developing next-generation therapeutics across multiple disease areas. Continued investigation into its biological activities and synthetic derivatives will further solidify its importance in modern chemical biology.